Cas no 6946-72-1 (Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester)

Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester structure
6946-72-1 structure
Product Name:Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester
CAS No:6946-72-1
MF:C13H25NO3
MW:243.342504262924
CID:527634
PubChem ID:245404
Update Time:2025-04-19

Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-(dipropylamino)-4-oxo-, propyl ester
    • propyl 4-(dipropylamino)-4-oxobutanoate
    • NSC57354
    • 6946-72-1
    • DTXSID00989361
    • NSC-57354
    • Inchi: 1S/C13H25NO3/c1-4-9-14(10-5-2)12(15)7-8-13(16)17-11-6-3/h4-11H2,1-3H3
    • InChI Key: QYPCSIWAKGGAFC-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)OCCC)N(CCC)CCC

Computed Properties

  • Exact Mass: 613.7145
  • Monoisotopic Mass: 243.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 0.969
  • Boiling Point: 344.2°Cat760mmHg
  • Flash Point: 161.9°C
  • Refractive Index: 1.743
  • PSA: 70.59
  • LogP: 2.36840
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